Cas no 886494-12-8 (N-(2-Phenyl-1,3-thiazol-5-yl)methylethanamine dihydrochloride)

N-(2-Phenyl-1,3-thiazol-5-yl)methylethanamine dihydrochloride is a synthetic organic compound featuring a phenyl-substituted thiazole core with an ethanamine side chain, presented as a dihydrochloride salt for enhanced stability and solubility. This structure suggests potential utility in pharmaceutical research, particularly as a building block for bioactive molecules or as a reference standard in analytical applications. The dihydrochloride form improves handling and storage characteristics, ensuring consistent performance in experimental settings. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies or as a precursor in medicinal chemistry. The compound’s purity and characterized properties support reproducible results in research applications.

N-(2-Phenyl-1,3-thiazol-5-yl)methylethanamine dihydrochloride structure

886494-12-8 structure

Product Name:N-(2-Phenyl-1,3-thiazol-5-yl)methylethanamine dihydrochloride

CAS No:886494-12-8

MF:C₁₂H₁₄N₂S

MW:218.317961215973

CID:2952075

PubChem ID:4777607

Update Time:2025-10-14

N-(2-Phenyl-1,3-thiazol-5-yl)methylethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- N-[(2-苯基-1,3-噻唑-5-基)甲基]乙胺二盐酸盐
- Ethyl-(2-phenyl-thiazol-5-ylmethyl)-amine
- N-[(2-phenyl-1,3-thiazol-5-yl)methyl]ethanamine
- N-((2-Phenylthiazol-5-yl)methyl)ethanamine
- ethyl (2-phenylthiazol-5-ylmethyl)amine
- A915405
- ethyl[(2-phenyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride
- AKOS000320663
- ALBB-015260
- 886494-12-8
- CS-0330588
- N-(2-Phenyl-1,3-thiazol-5-yl)methylethanamine dihydrochloride
- MDL： MFCD06740587
- Inchi： 1S/C12H14N2S/c1-2-13-8-11-9-14-12(15-11)10-6-4-3-5-7-10/h3-7,9,13H,2,8H2,1H3
- InChI Key： JCTWANRJXKVKEY-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2)=NC=C1CNCC

Computed Properties

Exact Mass: 218.08776963Da
Monoisotopic Mass: 218.08776963Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 53.2

N-(2-Phenyl-1,3-thiazol-5-yl)methylethanamine dihydrochloride Security Information

HazardClass：IRRITANT

N-(2-Phenyl-1,3-thiazol-5-yl)methylethanamine dihydrochloride Pricemore >>

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Fluorochem	029675-1g	Ethyl-(2-phenyl-thiazol-5-ylmethyl)-amine	886494-12-8		1g	￡409.00	2022-03-01
Fluorochem	029675-5g	Ethyl-(2-phenyl-thiazol-5-ylmethyl)-amine	886494-12-8		5g	￡1225.00	2022-03-01
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TRC	N229505-250mg	N-[(2-Phenyl-1,3-thiazol-5-yl)methyl]ethanamine dihydrochloride	886494-12-8		250mg	$ 380.00	2022-06-03
TRC	N229505-500mg	N-[(2-Phenyl-1,3-thiazol-5-yl)methyl]ethanamine dihydrochloride	886494-12-8		500mg	$ 600.00	2022-06-03
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A2B Chem LLC	AJ03260-500mg	N-[(2-Phenyl-1,3-thiazol-5-yl)methyl]ethanamine dihydrochloride	886494-12-8	>95%	500mg	$523.00	2024-04-19
A2B Chem LLC	AJ03260-1g	N-[(2-Phenyl-1,3-thiazol-5-yl)methyl]ethanamine dihydrochloride	886494-12-8	>95%	1g	$578.00	2024-04-19
A2B Chem LLC	AJ03260-5g	N-[(2-Phenyl-1,3-thiazol-5-yl)methyl]ethanamine dihydrochloride	886494-12-8	>95%	5g	$1134.00	2024-04-19